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For researchers, scientists, and professionals in energetic materials development, the
detonation velocity of a primary explosive is a critical performance parameter. It dictates the
explosive's brisance and its effectiveness in initiating secondary explosives. This guide
provides a comparative overview of the detonation velocities of common primary explosives,
supported by experimental data and detailed methodologies for their measurement.

The speed at which a detonation wave propagates through an explosive material is known as
its detonation velocity. This characteristic is a key indicator of an explosive's performance and
is influenced by factors such as the explosive's density, particle size, and the degree of
confinement.[1] High explosives are characterized by a supersonic detonation front, in contrast
to low explosives that undergo a subsonic deflagration.[2]

Comparative Detonation Velocities of Primary
Explosives

The following table summarizes the detonation velocities of several common primary
explosives. It is important to note that these values can vary based on the experimental
conditions, particularly the density of the explosive charge.
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Explosive L Test Density Detonation Velocity
Compound Abbreviation (glcm?) (mls)

Lead Azide LA 4.71 (crystal) ~5,000

Lead Azide LA Not Specified 4,726 £ 8

Silver Azide AgN3 4.81 (crystal) Not Specified
Diazodinitrophenol DDNP 1.63 7,100

Lead Styphnate 2.90 5,200

Mercury Fulminate High Density 4,000 - 5,000

Mercury Fulminate High Density 1,500 - 1,700

Note: The detonation velocity of both lead azide and mercury fulminate can exhibit different
ranges depending on the loading density and initiation vigor. Research has shown that at high
densities, these primary explosives can have propagation rates in the lower range of 1,200 to
1,700 m/s in addition to their higher detonation velocities.

Experimental Protocols for Measuring Detonation
Velocity

A variety of methods have been developed to accurately measure the detonation velocity of
explosives. These range from historical, yet still relevant, techniques to modern, high-precision
optical methods.

1. The Dautriche Method

The Dautriche method is a classic and straightforward technique for determining the detonation
velocity of an explosive.[3] It relies on the collision of two detonation waves initiated at opposite
ends of a detonating cord of a known velocity.[4][5]

Experimental Procedure:

e A column of the explosive to be tested is prepared in a tube or cartridge.[3]
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Two detonating cords of a precisely known detonation velocity are inserted into the explosive
charge at a measured distance apart, which constitutes the measuring length.[3]

The other ends of the detonating cords are brought together and placed on a lead or steel
plate.[3]

The main explosive charge is initiated at one end.[5]
The detonation of the main charge initiates the two detonating cords at different times.

The two detonation waves in the cords travel towards each other and collide, leaving a
distinct mark on the witness plate.[4]

The position of this collision mark relative to the midpoint between the two cord ends allows
for the calculation of the detonation velocity of the test explosive.[3][4]

. High-Speed Photography

Direct visual observation of the detonation front as it propagates through an explosive is

possible with the use of high-speed streak and framing cameras.[4]

Experimental Procedure:

w

The explosive charge is set up, often in a transparent container to allow for clear imaging.[6]
A high-speed camera is positioned to record the detonation event.
The explosive is initiated.

The camera captures a continuous record of the luminous detonation front as it moves
through the explosive.

By analyzing the distance the front travels over a known time interval from the captured
images, the detonation velocity can be calculated.[4]

. Modern Optical and Electronic Methods
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Contemporary techniques offer higher precision and continuous measurement of detonation

velocity.

e Photonic Doppler Velocimetry (PDV): This laser-based interferometric method measures the
velocity of a moving surface by detecting the Doppler shift in the reflected laser light.[7] It
provides a continuous velocity record of the detonation front.[7]

o Chirped Fiber Bragg Gratings (CFBGSs): These optical fiber sensors are embedded within the
explosive charge.[8] As the detonation front propagates, it physically alters the grating,
causing a change in the reflected light spectrum. This change is directly correlated to the
position of the detonation front, allowing for a continuous measurement of its velocity.[8]

o Electrical Probes: Methods using shorting pins or ionization probes placed at known
distances within the explosive are also common.[9] The passage of the detonation front
triggers these probes, and the time interval between activations is used to calculate the
velocity.[6]

Experimental Workflow for the Dautriche Method

The following diagram illustrates the logical workflow for determining detonation velocity using
the Dautriche method.

Click to download full resolution via product page

Workflow for the Dautriche Method

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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